(3-fluorobenzyl){1-[1-(3-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine

• IUPAC Name: N-[(3-fluorophenyl)methyl]-1-[1-(3-fluorophenyl)-5-methylpyrazol-4-yl]ethanamine
• InChI: InChI=1S/C19H19F2N3/c1-13(22-11-15-5-3-6-16(20)9-15)19-12-23-24(14(19)2)18-8-4-7-17(21)10-18/h3-10,12-13,22H,11H2,1-2H3
• InChI Key: JSJVZNSMWJWAAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC(=CC=C2)F)C(C)NCC3=CC(=CC=C3)F
• Molecular Formula: C19H19F2N3
• Molecular Weight: 327.4 g/mol

Description

The compound (3-fluorobenzyl){1-[1-(3-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}amine, commonly known as FPEA, is a novel chemical compound with potential applications in scientific research. FPEA is a member of the pyrazole family of compounds and has been synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of FPEA involves its binding to the serotonin transporter, which inhibits the reuptake of serotonin. This leads to an increase in serotonin levels in the brain, which is associated with improvements in mood and behavior.
Biochemical and physiological effects:
FPEA has been shown to have a number of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which is associated with improvements in mood and behavior. FPEA has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of FPEA is its high affinity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in the brain. However, FPEA is a relatively new compound and its full range of effects and limitations have not yet been fully explored.

Future Directions

There are several potential future directions for research on FPEA. One area of interest is its potential use in the treatment of depression and anxiety disorders. Another area of interest is its potential use as a tool for studying the role of serotonin in the brain. Further research is needed to fully understand the effects and limitations of FPEA and its potential applications in scientific research.

Synthesis Methods

The synthesis of FPEA involves the reaction of 3-fluorobenzaldehyde with 1-(3-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid, followed by reduction with sodium borohydride. The resulting intermediate is then reacted with N-(3-chloropropyl)-N-methylamine to yield the final product, FPEA.

Scientific Research Applications

FPEA has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin transporter, which is involved in the regulation of mood and behavior. FPEA has also been studied for its potential use in the treatment of depression and anxiety disorders.